N-(3-acetylphenyl)-2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C23H23N5O4S/c1-4-28-21-20(14(2)26-28)25-23(27(22(21)31)12-18-9-6-10-32-18)33-13-19(30)24-17-8-5-7-16(11-17)15(3)29/h5-11H,4,12-13H2,1-3H3,(H,24,30)
• InChI Key: WSJBOJJPMHUSJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C23H23N5O4S
• Molecular Weight: 465.5 g/mol
• CAS No.: 1358234-82-8

Description

N-(3-acetylphenyl)-2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23N5O4S and its molecular weight is 465.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Research on thiazolopyrimidine derivatives has indicated significant antinociceptive and anti-inflammatory activities, showcasing the therapeutic potential of heterocyclic compounds with similar structural motifs. These studies involve the synthesis of compounds followed by evaluation using models like the tail-flick technique and carrageenan-induced paw edema test to determine their efficacy and safety profiles (Selvam et al., 2012).

Synthesis and Characterization of Heterocyclic Compounds

The versatility of N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine and its derivatives in synthesizing a wide range of heterocyclic compounds, including triazoles, oxadiazoles, and thiadiazoles, has been explored. These synthetic pathways involve reactions with halo compounds and cyclization under acidic and basic conditions, highlighting the chemical flexibility and potential for creating novel materials with tailored properties (El-Essawy & Rady, 2011).

Antimicrobial and Antitumor Activities

Further research has been conducted on the antimicrobial and antitumor evaluation of new pyrazolo[3,4-d]pyrimidine derivatives, where some compounds have shown promising activities against specific cancer cell lines and microbial strains. This indicates the potential of these compounds in developing new therapeutic agents (El-Morsy, El-Sayed, & Abulkhair, 2017).

Coordination Complexes and Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized, revealing insights into the effect of hydrogen bonding on self-assembly processes. These studies also extend to evaluating the antioxidant activity of these compounds, which could have implications for designing drugs with protective effects against oxidative stress (Chkirate et al., 2019).